3-Amino-2-fluoro-2-phenylpropan-1-ol hydrochloride

• IUPAC Name: 3-amino-2-fluoro-2-phenylpropan-1-ol;hydrochloride
• InChI: InChI=1S/C9H12FNO.ClH/c10-9(6-11,7-12)8-4-2-1-3-5-8;/h1-5,12H,6-7,11H2;1H
• InChI Key: CTKGGGBPMZOOCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN)(CO)F.Cl
• Molecular Formula: C9H13ClFNO
• Molecular Weight: 205.66 g/mol

Description

“3-Amino-2-fluoro-2-phenylpropan-1-ol hydrochloride” is a chemical compound with the CAS Number: 2229316-33-8. It has a molecular weight of 205.66. The compound is typically available in powder form.

Molecular Structure Analysis

The IUPAC Name for this compound is “3-amino-2-fluoro-2-phenylpropan-1-ol hydrochloride” and its Inchi Code is "1S/C9H12FNO.ClH/c10-9(6-11,7-12)8-4-2-1-3-5-8;/h1-5,12H,6-7,11H2;1H".

Scientific Research Applications

Antioxidant and Membrane-Stabilizing Properties

• A study investigated the antioxidant and membrane-stabilizing properties of hydrochlorides of 1-(4-substituted phenyl)-2H-(phenyl)-3-aminopropan-1-ols in vitro. These compounds showed no significant antioxidant or antiradical activity in different model systems. However, they exhibited pronounced anti-hemolytic effects in a model of erythrocyte oxidative stress, suggesting a membrane-stabilizing effect due to interaction with some structural components of cell membranes (Malakyan et al., 2010).

Synthesis and Evaluation for Immunomodulatory Activity

• Another study focused on the synthesis and evaluation of immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols, which are structurally simplified derivatives of myriocin. These compounds demonstrated varying degrees of immunosuppressive activity, indicating their potential utility in organ transplantation (Kiuchi et al., 2000).

Cross-Coupling of Remote C–H Bonds

• Research into the cross-coupling of remote meta-C–H bonds directed by a U-shaped template has provided insights into the arylation and methylation of 3-phenylpropanoic acid and phenolic derivatives. This approach, using an easily removable nitrile template, highlights a method for the functionalization of molecules related to 3-phenylpropanol derivatives, which could be applied to the synthesis of compounds with potential pharmaceutical applications (Wan et al., 2013).

Chemoenzymatic Synthesis of Antidepressants

• The chemoenzymatic synthesis of non-tricyclic antidepressants, including Fluoxetine, Tomoxetine, and Nisoxetine, starting from 3-chloro-1-phenylpropan-1-ol, demonstrates the importance of these structural motifs in medicinal chemistry. This study showcases the versatility of such compounds in the synthesis of clinically relevant drugs (Liu, Hoff, & Anthonsen, 2000).

Enantioselective Reduction of β-Amino Ketones

• A study on the semi-rational engineering of a carbonyl reductase for the enantioselective reduction of β-amino ketones to produce important intermediates for antidepressant synthesis highlights the potential application of 3-amino-2-fluoro-2-phenylpropan-1-ol hydrochloride in producing chiral building blocks for pharmaceuticals (Zhang et al., 2015).

Safety And Hazards

The compound has been classified under the GHS07 hazard class. The hazard statements include H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.